Layered double hydroxide (LDH) is a widely used flame retardant in polymer materials; however, the poor dispersion due to its high hydrophilic nature results in disappointing thermal stability and fire safety. In this work, LDH was in-situ grown on the disordered montmorillonite (MMT) nanosheets to obtain the hybrid of LDH and MMT nanosheets (LDH@MMT, simplified as LM). Various techniques, including X-ray diffraction, Fourier-transform infrared spectroscopy, field emission scanning electron microscopy, and transmission electron microscope were used to characterize the microstructure of LM. In addition, the acrylonitrile-butadiene-styrene (ABS) composite containing LM and intumescent flame retardant (IFR) was prepared, and its mechanical and flame-retardant properties were also measured. The characterization results demonstrate that the LM exhibits a periodically alternating layered structure. The Limiting Oxygen Index (LOI) of the ABS composite reaches 27.2% with a V-0 rating in the UL-94 vertical burning test, while its flexural strength and tensile strength decrease by only 17.82% and 13.45%, respectively. Furthermore, the heat release rate, total heat release, smoke production rate, and carbon monoxide production rate of the ABS composite present a significant decline in cone calorimeter tests compared with those of pure ABS. The results further indicate that the hybridization could effectively improve the flame-retardant performance of ABS composites and perform lesser impacts on their mechanical properties.

In this article, ethylene vinyl acetate/aluminum hydroxide/melamine cyanurate (EVA/ATH/MCA) composites were prepared by melt blending, and the crosslinking ability of EVA composites was improved by electron beam irradiation. When the ratio of ATH to MCA is 2:3, compared with the sample added with MCA only, the peak heat release rate, total heat release, and total smoke production of EVA composites are reduced by 30%, 45.9%, and 42%, respectively, and the residue content is increased to 18.1%. At the same time, CO production and CO2 production are reduced, limiting oxygen index and UL-94 are increased to 27.3% and V-1 level. The flame-retardant effect is significantly improved. In the combustion process, the gas generated by MCA decomposition can act as a “foaming agent,” which expands the thermal insulation layer composed of aluminum oxide and carbon residue generated by ATH decomposition, and enhances the flame-retardant effect of condensed phase. In addition, compared with the samples before irradiation, the mechanical properties and wear resistance of EVA composites after irradiation crosslinking are improved. When the addition ratio of ATH and MCA is 2:3, the maximum tensile strength can reach 16.5 MPa.

Hydrogel beads are emerging as alternate adsorbent material for the batch or continuous column treatment of dye wastewater. Polysaccharide-based gel beads are preferred for their uniform shape and size, large specific surface area, and easy separation by filtration and subsequent reuse. In this work, we prepare and rheologically characterize UV-active κ-carrageenan/TiO2 beads for the adsorption and degradation of dyes. The 3–4 mm sized nanocomposite beads are formed by the extrusion of κ-carrageenan/TiO2 gel solution in salt solutions. The maximum increase in modulus was observed with the addition of 1% w/v TiO2 to κ-carrageenan and subsequent crosslinking with mixed salt of KCl and CaCl2. κ-carrageenan/TiO2 beads crosslinked by mixed salt of KCl and CaCl2 have higher adsorption capacity, as compared to beads crosslinked with single salt of KCl. The kinetic study indicated the chemisorption of Methylene Blue on the bead surface. κ-carrageenan/TiO2 beads showed higher degradation for Methylene Blue and Nile Blue A than Rhodamine B in 5 and 50 ppm each multicomponent dye systems under UV irradiation. The κ-carrageenan/TiO2 beads could form a porous column for the selective adsorption of positively charged dyes from a multicomponent dye system.

Although processing via external stimuli is a promising technique to tune the structure and properties of polymeric materials, the impact of magnetic fields on phase transitions in thermoresponsive polymer solutions is not well-understood. As nanoparticle (NP) addition is also known to impact these thermodynamic and optical properties, synergistic effects from combining magnetic fields with NP incorporation provide a novel route for tuning material properties. Here, the thermodynamic, optical, and rheological properties of aqueous poly(N-isopropyl acrylamide) (PNIPAM) solutions are examined in the presence of hydrophilic silica NPs and magnetic fields, individually and jointly, via Fourier-transform infrared spectroscopy (FTIR), magneto-turbidimetry, differential scanning calorimetry (DSC), and magneto-rheology. While NPs and magnetic fields both reduce the phase separation energy barrier and lower optical transition temperatures by altering hydrogen bonding (H-bonding), infrared spectra demonstrate that the mechanism by which these changes occur is distinct. Magnetic fields primarily alter solvent polarization while NPs provide PNIPAM–NP H-bonding sites. Combining NP addition with field application uniquely alters the solution environment and results in field-dependent rheological behavior that is unseen in polymer-only solutions. These investigations provide fundamental understanding on the interplay of magnetic fields and NP addition on PNIPAM thermoresponsivity which can be harnessed for increasingly complex stimuli-responsive materials.

Four vitrimers were made using polyethylene – glycidyl methacrylate copolymer (PE-GMA) and 3,3′ – dithiodipropionic acid (DTDPA) using a two-step procedure. The amount of DTDPA added was varied, and therefore, the crosslink density was also varied. Rheological experiments were performed. The vitrimers exhibit different rheological behavior depending on the angular frequency applied, which most likely stems from the presence of a crosslinked network. Additionally, there appears to be an on-going reaction occurring during rheological tests, all of which occur above the melting temperature. Thermal and mechanical tests were also conducted. Thermomechanical testing determined that increasing crosslink density resulted in a decrease in the yield strength.

The thermal and rheological behavior of blends of a Fischer–Tropsch (F-T) wax with linear low-density polyethylene (LLDPE) were investigated by differential scanning calorimetry and cone-and-plate rheometry. F-T wax is used as a possible low-cost processing aid alternative for LLDPE masterbatch applications. The melting- and crystallization thermograms indicated a two-phase solid-state morphology and full compatibility in the fully molten material. Both the high-melting and low-melting phase contained co-crystalized wax and polymer. Rheological data of F-T wax-LLDPE blends over the full composition range was also obtained. The zero-shear viscosity data was adequately predicted by the Friedman and Porter mixing rule: η = w p η p 1 / α + w w η w 1 / α α with α = 3.4. This implies that the melt viscosity is dominated by the effects of polymer chain entanglement and that the main consequence of adding the wax is to reduce the concentration of the polymer present. The complex viscosity also fitted this model albeit with α = 4.81. All Han plots, that is, plots of the logarithm of the storage modulus (G') against the logarithm of the loss modulus (G"), were linear. Within the experimental uncertainty, they were essentially unaffected by variations in blend composition, temperature and the applied angular frequency. Additionally, Cole–Cole plots were also in agreement that wax-LLDPE blends are miscible at melt state. This supports full miscibility of the F-T wax-LLDPE blend system down to temperatures as low as 120°C.

Low flame retardant efficiency and poor acid resistance of filled polymer composites are two main drawbacks of magnesium hydroxide (MH) as a flame retardant (FR). To solve these problems, expandable graphite (EG) and microencapsulated red phosphorus (MRP) were introduced into polypropylene/magnesium hydroxide (PP/MH) composite by melt compounding. The obtained PP/MH/EG/MRP quadruple composite was studied regarding its fire behavior as well as acid resistance. Obvious flame retardant synergism among MH, EG, and MRP is found in PP, which diminishes the loading of FR from 63.0 to 37.5 wt% to obtain V-0 rating in UL-94 test and low smoke release. Compact intumescent char with high thermo-oxidative stability was generated on composite surface, which plays a vital role in flame retardancy. The removal of MH by acid erosion on PP/MH/EG/MRP composite surface does not affect production of intumescent char and fire behavior of this composite. The composite displays good fire retardancy, smoke inhibition, and acid resistivity concurrently. This article renders an easy and cheap route to overcome the main faults of MH.

This study focused on the development of three-dimensional (3D) polymer composite filament made of disposable chopstick (DC) and post-consumer polypropylene (PPP). The PPP/DC composite parts were printed via fused filament fabrication (FFF) process. The effect of the printing temperature and different DC fiber content on the properties of the 3D printed parts were investigated. The printing temperature of 200–220°C was suitable for these filaments because the printing temperature did not show any thermal degradation, as proven by thermogravimetric analysis. Furthermore, the thermal stability of the 3D filament increased with DC content. The chemical modification with sodium hydroxide (NaOH) was carried out on DC to remove the unwanted organic components by showing changes in peak intensity in the Fourier transform infrared analysis. Moreover, the melt flow index of the composite filaments decreased with increasing of the DC content and caused the composites' viscosity increased. The results show that the optimum printing temperature of 210°C would reduce the warping and gave better tensile properties to the 3D printed parts. Nevertheless, the tensile strength and elongation at break of the 3D printed PPP/DC parts reduced as the DC content increased because the presence of some air gap and fiber pull out on the fracture surface of 3D printed parts, which are in line with the results observed from scanning electron microscopy. However, the tensile strength and elongation at break percentage of all 3D printed PPP/DC composite parts were higher in comparison with the 3D parts printed by commercial wood plastic composite filament.

To effectively reduce the fire hazard of flexible polyvinyl chloride (PVC), this study explored the synthesis of perovskite-type copper hydroxystannate (CuSn(OH)6) microspheres by co-precipitation method. Then an organic–inorganic hybrid microsphere (CuSn(OH)6@PZS) with core-shell structure was fabricated by in situ coating with poly(cyclotriphosphazene-co-4,4′-sulfonyldiphenol) (PZS). The results showed that CuSn(OH)6@PZS performs most significantly in reducing the total heat release, while the CuSn(OH)6 alone achieves the best smoke suppression effect. The limiting oxygen index (LOI) value of the PVC composites is improved from 29.0% to a maximum of 35.3%. During combustion, the peak heat release rate (PHRR) and total smoke production (TSP) decrease by a maximum of 50.8% and 44.9%, respectively. Significantly, the presence of the PZS coating also improves the interfacial compatibility with PVC. The mechanical properties were significantly improved and the elongation at break improving by 40.9%.

In this paper, a new bio-based flame retardant MHPA was prepared by the reaction of magnesium hydroxide (MH) and phytic acid (PA). Then the crosslinked high-density polyethylene (HDPE) flame-retardant composite was prepared by adding it and silicone rubber (SR) into HDPE and using electron beam irradiation. The test results of limiting oxygen index (LOI) and cone calorimeter test (CCT) show that the combination of MHPA and SR can increase the flame retardancy and smoke suppression performance of HDPE. The LOI of HDPE composite with 10 parts of SR is 28.3%, and its pHRR, THR and TSP values are reduced to 454.1 kW/m2, 99.7 MJ/m2 and 8.3 m2, respectively, which is because MHPA and SR jointly promote the formation of continuous and high-density carbon slag in the combustion process of HDPE and inhibit the penetration of flame. In addition, the HDPE composite with 10 parts of SR has significant tensile strength, elongation breaking strength and tear strength, because SR can produce continuous stable structure with HDPE after irradiation and crosslinking. Therefore, this study verified that MHPA and SR together can effectively improve the flame retardancy, smoke suppression and mechanical properties of HDPE composite.